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Compound of Interest

Compound Name: 2,3-Dimethylpyrazine

Cat. No.: B1216465 Get Quote

Essential Safety and Handling Guide for 2,3-
Dimethylpyrazine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,3-Dimethylpyrazine in a laboratory setting. Adherence to these

guidelines is critical to ensure personal safety and minimize environmental impact.

Hazard Summary & Safety Precautions
2,3-Dimethylpyrazine is a flammable liquid and vapor that is harmful if swallowed, causes skin

irritation, and can result in serious eye damage.[1][2] It may also cause respiratory irritation.[1]

[2] Always handle this chemical in a well-ventilated area and keep it away from heat, sparks,

open flames, and hot surfaces.[1]
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Property Value Source

CAS Number 5910-89-4

Molecular Formula C6H8N2

Molecular Weight 108.14 g/mol

Appearance Light yellow liquid

Boiling Point 156°C

Melting Point 11-13°C

Flash Point 54°C (129.2°F) - closed cup

Density 1.011 g/mL at 25°C

Hazard Classifications

Hazard Category

Flammable liquids Category 3

Acute toxicity, Oral Category 4

Skin irritation Category 2

Serious eye damage Category 1

Specific target organ toxicity — single exposure Category 3 (Respiratory system)

Source:

Personal Protective Equipment (PPE)
A comprehensive assessment of workplace hazards should be conducted to determine the

appropriate PPE. The following are minimum requirements for handling 2,3-Dimethylpyrazine:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be necessary for larger

quantities or when there is a

significant splash hazard.

To protect against serious eye

damage from splashes.

Hand Protection

Chemically resistant gloves

(e.g., Nitrile rubber, 0.11mm

thickness). Always inspect

gloves before use and use

proper glove removal

technique.

To prevent skin contact and

irritation.

Skin and Body Protection

Laboratory coat. Additional

protective clothing may be

required based on the scale of

work.

To protect skin from accidental

contact.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate or for

spill cleanup, use a NIOSH-

approved respirator with an

organic vapor cartridge (e.g.,

type ABEK).

To prevent respiratory irritation

from inhaling vapors.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Area Setup:

Ensure the work area is clean and uncluttered.

Work within a certified chemical fume hood to ensure adequate ventilation.

Confirm that an eyewash station and safety shower are readily accessible.
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Remove all potential ignition sources from the vicinity.

Have appropriate spill cleanup materials readily available.

2. Weighing and Transferring:

Don the required PPE as specified in the table above.

Ground/bond the container and receiving equipment to prevent static discharge.

Use only non-sparking tools.

Carefully open the container.

Accurately weigh the desired amount of 2,3-Dimethylpyrazine in a tared, sealed container

to minimize vapor release.

Transfer the chemical to the reaction vessel or desired container within the fume hood.

Keep the container tightly closed when not in use.

3. Dissolving:

Add the solvent to the vessel containing the 2,3-Dimethylpyrazine slowly and with stirring.

Be aware of any potential exothermic reactions, although none are specifically noted for

common laboratory solvents.

Ensure the dissolution process is conducted entirely within the fume hood.

Disposal Plan
1. Waste Collection:

Collect all waste containing 2,3-Dimethylpyrazine, including contaminated consumables

(e.g., pipette tips, gloves), in a dedicated, clearly labeled, and sealed hazardous waste

container.

Do not mix with incompatible waste streams.
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2. Spill and Leak Cleanup:

In case of a spill, evacuate non-essential personnel.

Remove all ignition sources.

Ventilate the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, dry sand).

Collect the absorbed material into a suitable container for disposal.

Do not allow the product to enter drains or waterways.

3. Final Disposal:

Dispose of all chemical waste through your institution's environmental health and safety

(EHS) office.

Waste must be disposed of at an approved waste disposal plant.

Contaminated packaging should be disposed of as unused product.

Workflow for Safe Handling and Disposal
Caption: Logical workflow for the safe handling and disposal of 2,3-Dimethylpyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sds.metasci.ca [sds.metasci.ca]

2. 2,3-二甲基吡嗪 99% | Sigma-Aldrich [sigmaaldrich.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1216465?utm_src=pdf-body
https://www.benchchem.com/product/b1216465?utm_src=pdf-custom-synthesis
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJuemMxMmUzZnVkN3EwaHhnMWd6OGcxcjVpMWVxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9WMjM0Nl81OTEwLTg5LTRfMiUyQzMtRGltZXRoeWxweXJhemluZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX1YyMzQ2XzU5MTAtODktNF8yJTJDMy1EaW1ldGh5bHB5cmF6aW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--3adc078f3d8619ddcf447447d3fa2f83d5595ddc/MetaSci_V2346_5910-89-4_2,3-Dimethylpyrazine.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/199400
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Personal protective equipment for handling 2,3-
Dimethylpyrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216465#personal-protective-equipment-for-
handling-2-3-dimethylpyrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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